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Compound of Interest

Compound Name: Lead thiosulfate

Cat. No.: B083714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the theoretical and experimentally

determined properties of lead thiosulfate (PbS₂O₃). The data presented is intended to offer a

clear, objective overview for professionals in research and development.

Data Presentation: Theoretical vs. Experimental
Properties
The following table summarizes the key quantitative properties of lead thiosulfate, contrasting

the computationally predicted values with those obtained through laboratory experimentation.
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Property Theoretical Value Experimental Value

Molecular Formula PbS₂O₃ PbS₂O₃

Molecular Weight 319.33 g/mol [1]
319.3 g/mol [2], 319.328 g/mol

[3]

Appearance Not Applicable White crystalline solid[4][5]

Density Not Applicable 5.18 g/cm³ at 20°C[4][6]

Solubility in Water
Predicted to be poorly

soluble[7]

0.03 g/100 cm³ in cold

water[4], 0.02 g/100g of water

at 25°C[6]

Melting Point Not Applicable
Decomposes upon melting[4]

[8]

Decomposition Temperature Not Applicable 250°C[6]

Crystal Structure Not Applicable Orthorhombic[4]

Space Group Not Applicable P b c a[4]

Stability
Predicted to be a strong

reducing agent[9]

Decomposes on heating to

form an equimolar mixture of

lead sulfide (PbS) and lead

sulfate (PbSO₄)[10][11]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of lead thiosulfate are crucial

for reproducible research.

Synthesis of Lead Thiosulfate
Objective: To synthesize lead thiosulfate via precipitation reaction.

Materials:

Lead(II) nitrate (Pb(NO₃)₂)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cameochemicals.noaa.gov/chris/LTS.pdf
https://webbook.nist.gov/cgi/formula?ID=B8002904
https://www.guidechem.com/encyclopedia/lead-thiosulfate-dic407894.html
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-thiosulfate
https://www.guidechem.com/encyclopedia/lead-ii-thiosulfate-dic17541.html
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-thiosulfate
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=5260
http://www.liliputians-nyc.com/lead-thiosulfate-cas-502-87-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-thiosulfate
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=5260
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-thiosulfate
https://www.chembk.com/en/chem/lead%20thiosulphate
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=5260
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-thiosulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-thiosulfate
https://haz-map.com/Agents/5814
https://akjournals.com/view/journals/10973/33/2/article-p543.pdf
https://akjournals.com/downloadpdf/journals/10973/33/2/article-p543.pdf
https://www.benchchem.com/product/b083714?utm_src=pdf-body
https://www.benchchem.com/product/b083714?utm_src=pdf-body
https://www.benchchem.com/product/b083714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium thiosulfate (Na₂S₂O₃)

Deionized water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven or desiccator

Procedure:

Prepare aqueous solutions of lead(II) nitrate and sodium thiosulfate.

Slowly add the sodium thiosulfate solution to the lead(II) nitrate solution while stirring

continuously. A white precipitate of lead thiosulfate will form.[8][12]

Continue stirring for a designated period to ensure complete precipitation.

Separate the precipitate from the solution by filtration.

Wash the precipitate with deionized water to remove any soluble impurities.

Dry the collected lead thiosulfate solid, typically in a vacuum or at a low temperature to

prevent decomposition.[12]

Characterization of Lead Thiosulfate
1. X-ray Diffraction (XRD) for Crystal Structure Analysis

Objective: To determine the crystal structure and phase purity of the synthesized lead
thiosulfate.

Methodology: A powdered sample of the synthesized lead thiosulfate is subjected to X-ray

diffraction analysis. The resulting diffraction pattern is then compared with known standards

or analyzed to determine the crystal system, space group, and lattice parameters.[10][11]
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2. Thermal Analysis (Thermogravimetric Analysis - TGA)

Objective: To investigate the thermal stability and decomposition of lead thiosulfate.

Methodology: A small, precisely weighed sample of lead thiosulfate is heated in a controlled

atmosphere (e.g., nitrogen or air) at a constant rate.[10][11] The change in mass of the

sample is recorded as a function of temperature. The resulting TGA curve provides

information about the decomposition temperature and the nature of the decomposition

products.

3. Spectroscopic Analysis (Infrared - IR and Electron Spin Resonance - ESR)

Objective: To identify the functional groups and study the mechanism of thermal

decomposition.

Methodology:

IR Spectroscopy: The synthesized lead thiosulfate is mixed with potassium bromide

(KBr) and pressed into a pellet. The IR spectrum is then recorded to identify the

characteristic vibrational frequencies of the thiosulfate group.[10][11]

ESR Spectroscopy: To study the formation of radical intermediates during thermal

decomposition, the sample is heated, and the ESR spectrum is recorded at a specific

temperature.[10][11]
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Synthesis and Characterization Workflow of Lead Thiosulfate
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Caption: Workflow for the synthesis and subsequent characterization of lead thiosulfate.

Thermal Decomposition Pathway of Lead Thiosulfate
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Thermal Decomposition of Lead Thiosulfate
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Caption: Simplified pathway of the thermal decomposition of lead thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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